Cas no 252562-05-3 (2-methoxy-4-(methylsulfonyl)-1-nitrobenzene)

• Product name: 2-methoxy-4-(methylsulfonyl)-1-nitrobenzene
• CAS No: 252562-05-3
• MF: C₈H₉NO₅S
• MW: 231.225761175156
• MDL: MFCD28674722
• CID: 4642394

2-methoxy-4-(methylsulfonyl)-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-(methylsulfonyl)-1-nitrobenzene(WX191878)
• 2-methoxy-4-(methylsulfonyl)-1-nitrobenzene

• MDL： MFCD28674722
• Inchi： 1S/C8H9NO5S/c1-14-8-5-6(15(2,12)13)3-4-7(8)9(10)11/h3-5H,1-2H3
• InChI Key： UZMMVNSSFZMATR-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC=C(S(C)(=O)=O)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-methoxy-4-(methylsulfonyl)-1-nitrobenzene

Introduction to 2-Methoxy-4-(Methylsulfonyl)-1-Nitrobenzene (CAS No. 252562-05-3)

2-Methoxy-4-(methylsulfonyl)-1-nitrobenzene (CAS No. 252562-05-3) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a nitro group, a methoxy group, and a methylsulfonyl group. These functional groups contribute to its reactivity and potential utility in various chemical reactions and biological processes.

The molecular formula of 2-methoxy-4-(methylsulfonyl)-1-nitrobenzene is C₉H₁₀N₂O₄S, and its molecular weight is approximately 230.24 g/mol. The compound is a yellow crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it an attractive candidate for use in a wide range of applications.

In the realm of chemical synthesis, 2-methoxy-4-(methylsulfonyl)-1-nitrobenzene serves as a valuable intermediate for the preparation of more complex organic molecules. The presence of the nitro group can be reduced to an amino group through catalytic hydrogenation, leading to the formation of 2-methoxy-4-(methylsulfonyl)-1-aminobenzene. This derivative is particularly useful in the synthesis of dyes, pigments, and pharmaceuticals. Additionally, the methoxy and methylsulfonyl groups can undergo various transformations, such as demethylation or sulfonation, to produce a diverse array of compounds with different functionalities.

In pharmaceutical research, 2-methoxy-4-(methylsulfonyl)-1-nitrobenzene has shown promise as a starting material for the development of novel drugs. Recent studies have explored its potential as a precursor for anti-inflammatory agents and anticancer drugs. For instance, researchers have synthesized derivatives of this compound that exhibit potent anti-inflammatory activity by targeting specific enzymes involved in the inflammatory response. These derivatives have been shown to be effective in preclinical models of arthritis and other inflammatory diseases.

The biological activity of 2-methoxy-4-(methylsulfonyl)-1-nitrobenzene and its derivatives has also been investigated in the context of cancer therapy. Studies have demonstrated that certain derivatives can selectively inhibit the growth of cancer cells while sparing normal cells. This selective toxicity is attributed to the ability of these compounds to disrupt key signaling pathways involved in cell proliferation and survival. For example, one study reported that a derivative of 2-methoxy-4-(methylsulfonyl)-1-nitrobenzene inhibited the activation of Akt, a protein kinase that plays a crucial role in promoting cell survival and growth in cancer cells.

Beyond its applications in pharmaceutical research, 2-methoxy-4-(methylsulfonyl)-1-nitrobenzene has also found use in materials science. The compound can be incorporated into polymers to enhance their thermal stability and mechanical properties. For instance, researchers have developed copolymers containing this compound that exhibit improved thermal resistance and mechanical strength compared to conventional polymers. These materials have potential applications in high-performance coatings, adhesives, and composites.

The environmental impact of 2-methoxy-4-(methylsulfonyl)-1-nitrobenzene has also been studied to ensure its safe use in industrial processes. Research has shown that the compound is biodegradable under certain conditions and does not persist in the environment for extended periods. However, proper handling and disposal practices are still recommended to minimize any potential environmental risks.

In conclusion, 2-methoxy-4-(methylsulfonyl)-1-nitrobenzene (CAS No. 252562-05-3) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and reactivity make it an invaluable tool for researchers seeking to develop new materials and therapeutic agents. As ongoing research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific disciplines.